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Compound of Interest

Compound Name: (4-Methylpyridin-3-yl)methanol

CAS No.: 4664-27-1

Cat. No.: B1296837

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of 4-Picoline-3-

methanol (also known as (4-methylpyridin-3-yl)methanol), a pyridine derivative of interest in

various chemical and pharmaceutical research fields. This document summarizes its

physicochemical characteristics, spectroscopic profile, synthesis, and safety information,

presenting quantitative data in structured tables and detailing experimental methodologies

where available.

Physicochemical Properties
4-Picoline-3-methanol is a solid or liquid at room temperature, appearing as a white to yellow

substance.[1] It is characterized by the following properties:
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Property Value Source(s)

CAS Number 4664-27-1 [1][2][3]

Molecular Formula C₇H₉NO [1][2]

Molecular Weight 123.15 g/mol [2]

Melting Point 44-46 °C [4]

Boiling Point 125-127 °C (at 1.5-2.0 Torr) [4]

Density (Predicted) 1.092 ± 0.06 g/cm³ [4]

pKa (Predicted) 13.71 ± 0.10 [4]

LogP (Predicted) 0.88232 [2]

Topological Polar Surface Area

(TPSA)
33.12 Å² [2]

Hydrogen Bond Donors 1 [2]

Hydrogen Bond Acceptors 2 [2]

Rotatable Bonds 1 [2]

Spectroscopic Data
Detailed experimental spectroscopic data for 4-Picoline-3-methanol is not widely available in

the public domain. The following sections provide predicted data and general characteristics

expected for this molecule based on its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
2.1.1. 1H NMR Spectroscopy (Predicted)

The proton NMR spectrum of 4-Picoline-3-methanol is expected to show distinct signals

corresponding to the aromatic protons on the pyridine ring, the methyl group protons, the

methylene protons of the hydroxymethyl group, and the hydroxyl proton. The chemical shifts (δ)

are influenced by the electron-withdrawing nature of the pyridine nitrogen and the substituent

effects of the methyl and hydroxymethyl groups.
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Aromatic Protons: Three signals are expected in the aromatic region (typically δ 7.0-8.5

ppm). The protons at positions 2, 5, and 6 will exhibit splitting patterns (doublets or singlets)

depending on their coupling with adjacent protons.

Methylene Protons (-CH₂OH): A singlet or a doublet (if coupled to the hydroxyl proton) is

expected for the methylene protons, likely in the range of δ 4.5-5.0 ppm.

Methyl Protons (-CH₃): A singlet for the methyl group protons is anticipated, typically in the

upfield region around δ 2.0-2.5 ppm.

Hydroxyl Proton (-OH): The chemical shift of the hydroxyl proton is variable and depends on

concentration, solvent, and temperature. It may appear as a broad singlet.

2.1.2. 13C NMR Spectroscopy (Predicted)

The carbon-13 NMR spectrum will provide information on the carbon framework of the

molecule.

Aromatic Carbons: Five distinct signals are expected for the carbons of the pyridine ring. The

chemical shifts will be influenced by the nitrogen atom and the substituents.

Methylene Carbon (-CH₂OH): A signal for the methylene carbon is expected in the range of δ

60-70 ppm.

Methyl Carbon (-CH₃): A signal for the methyl carbon should appear in the upfield region,

typically around δ 15-25 ppm.

Infrared (IR) Spectroscopy
The IR spectrum of 4-Picoline-3-methanol would be characterized by the following absorption

bands:

O-H Stretch: A broad and strong absorption band in the region of 3200-3600 cm⁻¹ due to the

hydroxyl group.

C-H Stretch (Aromatic): Absorption bands above 3000 cm⁻¹.
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C-H Stretch (Aliphatic): Absorptions just below 3000 cm⁻¹ for the methyl and methylene

groups.

C=C and C=N Stretch (Pyridine Ring): A series of bands in the 1400-1600 cm⁻¹ region.

C-O Stretch: A strong band in the 1000-1200 cm⁻¹ region.

Mass Spectrometry (MS)
In the mass spectrum, the molecular ion peak ([M]⁺) would be observed at an m/z

corresponding to the molecular weight of the compound (123.15). Common fragmentation

patterns for this molecule could involve the loss of a hydrogen atom, a hydroxyl radical, or the

entire hydroxymethyl group. Predicted fragmentation data suggests the following adducts and

fragments:

Adduct/Fragment Predicted m/z

[M+H]⁺ 124.07569

[M+Na]⁺ 146.05763

[M-H]⁻ 122.06113

[M+H-H₂O]⁺ 106.06567

Synthesis
A common synthetic route to 4-Picoline-3-methanol involves the reduction of 4-methylnicotinic

acid.

Experimental Protocol: Reduction of 4-Methylnicotinic
Acid
This procedure outlines a general method for the synthesis of 3-hydroxymethyl-4-

methylpyridine from 4-methylpyridine-3-carboxylic acid.[4]

Materials:

4-Methylnicotinic acid
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Borane-tetrahydrofuran complex (1.0 M in THF)

Tetrahydrofuran (THF)

Hydrochloric acid (2.0 M)

Ethyl acetate

Sodium carbonate solution

Saturated sodium chloride solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Methanol

Procedure:

A solution of 1.0 M borane-tetrahydrofuran complex in THF (15 mL) is slowly added to a

solution of 4-methylnicotinic acid (686 mg) in THF (15 mL).

The reaction mixture is heated to reflux for 2 hours.

After the reaction is complete, 2.0 M hydrochloric acid solution (5 mL) is added dropwise to

the reaction system, and refluxing is continued for an additional 30 minutes.

The reaction mixture is cooled to room temperature and then extracted with ethyl acetate.

The organic phase is washed sequentially with aqueous sodium carbonate solution and

saturated aqueous sodium chloride solution.

The organic layer is dried over anhydrous sodium sulfate.

The solvent is removed by distillation under reduced pressure.

The resulting residue is purified by silica gel column chromatography, eluting with a gradient

of ethyl acetate and methanol (from 1:0 to 9:1).
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Workflow Diagram:

Reactants
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(Reflux, 2h)

Borane-THF Complex

Acidic Workup (HCl)
Extraction (EtOAc)

Washing

Column Chromatography
(Silica Gel) 4-Picoline-3-methanol

Click to download full resolution via product page

Synthesis of 4-Picoline-3-methanol.

Reactivity and Biological Activity
Information regarding the specific chemical reactivity, biological activity, and toxicological profile

of 4-Picoline-3-methanol is limited in publicly accessible literature. Pyridine derivatives are a

broad class of compounds with diverse biological activities, and further research is needed to

elucidate the specific properties of this particular molecule.

Safety Information
4-Picoline-3-methanol is classified with the following hazard statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

It should be handled in a well-ventilated area, and appropriate personal protective equipment,

including gloves and safety glasses, should be worn. Store in a dry, well-sealed container at

room temperature.[1]

Logical Relationship of Safety Precautions:

Identified Hazards

Personal Protective Equipment (PPE)

Handling Procedures

First Aid Measures

H315: Skin Irritation

Protective Gloves Wash Skin

H319: Eye Irritation

Safety Goggles Rinse Eyes (P305+P351+P338)

H335: Respiratory Irritation

Adequate Ventilation

Avoid Inhalation (P261)

Move to Fresh Air

Avoid Direct Contact

Click to download full resolution via product page

Safety hazard and response workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PubChemLite - (4-methylpyridin-3-yl)methanol (C7H9NO) [pubchemlite.lcsb.uni.lu]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/232487
https://pubchemlite.lcsb.uni.lu/e/compound/232487
https://www.benchchem.com/product/b1296837/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-picoline-3-methanol
https://www.benchchem.com/product/b1296837?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchemlite.lcsb.uni.lu/e/compound/232487
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. (4-Methylpyridin-3-yl)methanol | 4664-27-1 [sigmaaldrich.com]

3. 4664-27-1 | (4-Methylpyridin-3-yl)methanol | Tetrahedron [thsci.com]

4. (4-Methoxy-3-methylpyridin-2-yl)methanol | C8H11NO2 | CID 10844583 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Picoline-3-methanol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296837/docs#an-in-depth-technical-guide-to-4-
picoline-3-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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